Cas no 140192-92-3 (1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-)
140192-92-3 structure
Product Name:1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
CAS No:140192-92-3
MF:C11H6F3N3
MW:237.180652141571
CID:1287331
Update Time:2024-08-03
1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
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- Inchi: 1S/C11H6F3N3/c12-11(13,14)10-16-8-2-1-6-5-15-4-3-7(6)9(8)17-10/h1-5H,(H,16,17)
- InChI Key: OKILXHGCAOGXTJ-UHFFFAOYSA-N
- SMILES: C1C2=C(C3NC(C(F)(F)F)=NC=3C=C2)C=CN=1
Computed Properties
- Exact Mass: 237.05148
Experimental Properties
- Density: 1.520±0.06 g/cm3(Predicted)
- Boiling Point: 407.9±45.0 °C(Predicted)
- PSA: 41.57
- pka: 7.46±0.30(Predicted)
1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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